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Compound of Interest

Compound Name: DMP 696

Cat. No.: B1670833 Get Quote

Essential Safety and Handling Guide for DMP
696
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of DMP 696, a selective corticotropin-releasing

hormone receptor 1 (CRHR1) antagonist. This document provides immediate access to critical

safety protocols and logistical information to ensure the safe and effective use of DMP 696 in a

laboratory setting.

Chemical and Physical Properties
Property Value Source

CAS Number 202578-52-7 Angene Chemical

Molecular Formula C₁₈H₂₁Cl₂N₅O₂ MedChemExpress[1]

Molecular Weight 410.30 g/mol MedChemExpress[1]

Appearance Solid MedChemExpress[1]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
MedChemExpress[1]

Storage (In solvent)
-80°C for 6 months, -20°C for 1

month
MedChemExpress[1]
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Personal Protective Equipment (PPE)
To ensure the safety of laboratory personnel, the following personal protective equipment is

mandatory when handling DMP 696.

Equipment Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

Hand Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Skin and Body Protection

Complete suit protecting against chemicals. The

type of protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.

Respiratory Protection

For nuisance exposures use type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher level protection use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges. Use respirators and components

tested and approved under appropriate

government standards such as NIOSH (US) or

CEN (EU).

Operational and Disposal Plans
Strict adherence to the following procedures is essential for the safe handling and disposal of

DMP 696.

Handling and Storage
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Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature is 2-8°C.[2]

Spillage and Accidental Release
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapours, mist or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas. Avoid breathing dust.

Environmental Precautions: Do not let product enter drains.

Containment and Cleaning: Pick up and arrange disposal without creating dust. Sweep up

and shovel. Keep in suitable, closed containers for disposal.

Disposal
Product: Offer surplus and non-recyclable solutions to a licensed disposal company. Contact

a licensed professional waste disposal service to dispose of this material.[3]

Contaminated Packaging: Dispose of as unused product.[3]

First-Aid Measures
Exposure Route Procedure

If Inhaled
If breathed in, move person into fresh air. If not

breathing, give artificial respiration.

In Case of Skin Contact Wash off with soap and plenty of water.

In Case of Eye Contact Flush eyes with water as a precaution.

If Swallowed
Never give anything by mouth to an

unconscious person. Rinse mouth with water.
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In Vivo Administration to Rodents
This protocol is based on studies investigating the anxiolytic-like effects of DMP 696 in rats.[1]

[4]

1. Preparation of Dosing Solution:

Dissolve DMP 696 in a vehicle of 10% DMSO, 10% PEG 400, and a drop of Tween-80 in a
0.9% saccharose-flavored NaCl solution.[1]
The final concentration should be calculated based on the desired dose and the weight of
the animal. Doses ranging from 1 to 30 mg/kg have been used in studies.[1][4]

2. Administration:

The drug suspension can be delivered orally (p.o.).[1]
One method involves pipetting the freshly prepared drug solution onto an oat flake, allowing
it to briefly dry, and then feeding it to the animal.[1]
Control animals should receive an oat flake soaked only in the vehicle solution.[1]

3. Post-Administration Monitoring:

Animals should be monitored for any adverse effects.
Behavioral and physiological parameters should be recorded as per the specific
experimental design. Studies have shown that DMP 696 is effective in reducing anxiety-like
behavior and can reverse stress-induced increases in plasma corticosterone at higher
doses.[4]
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Caption: A workflow diagram illustrating the key steps for the safe handling of DMP 696, from

preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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